Cas no 1201644-45-2 (3-(1H-Imidazol-1-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)

• Product Name: 3-(1H-Imidazol-1-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• CAS No: 1201644-45-2
• MF: C₁₄H₁₈BN₃O₂
• MW: 271.122622966766
• MDL: MFCD15529640
• CID: 1034186
• PubChem ID: 58412462
• Update Time: 2025-05-26

3-(1H-Imidazol-1-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(1H-Imidazol-1-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• 3-imidazol-1-yl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• 5-(1H-IMIDAZOL-1-YL)PYRIDINE-3-BORONIC ACID PINACOL ESTER
• 5-(IMIDAZOL-1-YL)PYRIDINE-3-BORONIC ACID PINACOL ESTER
• AK131742
• KB-26356
• MB14789
• RL00785
• SCHEMBL12266254
• J-510428
• CS-0365508
• 1201644-45-2
• PYRIDINE, 3-(1H-IMIDAZOL-1-YL)-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-
• DTXSID50729219
• AKOS015946771
• DB-098823

• MDL： MFCD15529640
• Inchi： 1S/C14H18BN3O2/c1-13(2)14(3,4)20-15(19-13)11-7-12(9-17-8-11)18-6-5-16-10-18/h5-10H,1-4H3
• InChI Key： CNMLBSKRZYXWMK-UHFFFAOYSA-N
• SMILES： O1B(C2C=NC=C(C=2)N2C=NC=C2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 271.1492070g/mol
• Monoisotopic Mass: 271.1492070g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.2Ų

Additional information on 3-(1H-Imidazol-1-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

Introduction to 3-(1H-Imidazol-1-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS No: 1201644-45-2)

3-(1H-Imidazol-1-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine, identified by its CAS number 1201644-45-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic organic molecule features a pyridine core conjugated with an imidazole ring, both of which are well-documented scaffolds in drug discovery due to their diverse biological activities and favorable pharmacokinetic properties.

The structure of 3-(1H-Imidazol-1-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine incorporates a boronic acid derivative at the 5-position of the pyridine ring. This functional group is particularly noteworthy as it facilitates cross-coupling reactions, making the compound a valuable intermediate in synthetic organic chemistry. The presence of the tetramethyl-substituted dioxaborolane moiety enhances stability and reactivity while minimizing unwanted side reactions, which is crucial for optimizing synthetic pathways in drug development.

In recent years, boronic acid-containing compounds have garnered considerable attention in medicinal chemistry due to their role in the development of targeted therapies. The ability to undergo palladium-catalyzed cross-coupling reactions allows for the facile introduction of diverse substituents onto the pyridine and imidazole cores. This modular approach has been exploited in the synthesis of novel small molecules with therapeutic potential.

One of the most compelling aspects of 3-(1H-Imidazol-1-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine is its potential as a precursor in the development of kinase inhibitors. Kinases are enzymes that play a pivotal role in numerous cellular processes and are frequently implicated in diseases such as cancer. By leveraging the structural features of this compound—specifically the imidazole-pyridine heterocycle—the pharmaceutical industry has been able to design molecules that selectively inhibit aberrant kinase activity.

Recent advancements in computational chemistry and high-throughput screening have accelerated the discovery of kinase inhibitors. The boronic acid functionality in 3-(1H-Imidazol-1-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine allows for rapid derivatization via Suzuki-Miyaura cross-coupling reactions. This has enabled researchers to generate libraries of compounds with tailored binding affinities and selectivities against specific kinases. Such libraries are instrumental in identifying lead candidates for further optimization.

The versatility of this compound also extends to its utility in developing antiviral and antibacterial agents. The imidazole ring is known to interact with nucleic acids and proteins involved in viral replication and bacterial metabolism. By incorporating this moiety into drug candidates, researchers can exploit its ability to disrupt essential biological pathways. Moreover, the pyridine core can serve as a pharmacophore for designing molecules that interact with bacterial enzymes or viral proteases.

From a synthetic perspective,3-(1H-Imidazol-1-yll)-5-(4,,4,,5,,5)-tetramethyl-l,3,,2)-dioxaborolan-l-pyridine offers a robust framework for exploring novel synthetic strategies. The boronic ester group at the 5-position can be readily converted into other functional groups through various chemical transformations. This adaptability makes it an attractive building block for medicinal chemists seeking to construct complex molecular architectures.

The growing interest in metallo-drugs has also highlighted the importance of boron-containing compounds. Boron neutron capture therapy (BNCT) is an emerging therapeutic modality that relies on selectively administering boron-rich compounds to tumor tissues followed by irradiation with neutrons. The stability and reactivity of boronic acids make them suitable candidates for such applications. While 3-(lH-imidazol-l-yll)-l(l(l(l(l(l(l(l(l(l(l(l(l-pyridin-l-yll))}-ly))}-ly))}-ly))}-ly))}-ly))}-ly))}-ly))}-ly))}-ly))}-ly))}CAS No: 1201644 45 25 does not directly exhibit BNCT properties on its own,* its derivatives may be engineered to do so by incorporating additional therapeutic agents or targeting ligands.

The pharmaceutical industry continues to invest heavily in developing innovative methodologies for synthesizing heterocyclic compounds like 3-(lH-imidazol-l-yll)-l(l(l(l(l(l(l(l(l(l(l-pyridin-l-yll))}-ly))}-ly))}-ly))}-ly))}-ly))}-ly))}CAS No: 1201644 45 25.* Advances such as flow chemistry* continuous flow reactors* and biocatalysis have improved efficiency* yield* and scalability.* These innovations are critical for translating promising candidates into viable therapeutics.

In conclusion,3-(1H-imidazol-l-yll)-(()(()(()(()(()(()(()(()(()pyridin-l-yll)))-(()(()(()(()(()(()(()(()")) CAS No: 1201644 45 25 represents a versatile intermediate with broad applications across pharmaceutical research.* Its unique structural features* coupled with recent advances in synthetic methodologies* position it as a valuable asset for chemists developing new drugs.* As research progresses,* we can anticipate further discoveries highlighting its role in addressing unmet medical needs.